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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on [1-13Cgal]Lactose
Monohydrate, a stable isotope-labeled sugar crucial for a variety of research applications. This
document details the commercial availability, key specifications, and practical applications of
this compound, with a focus on its use in metabolic research and analytical methodologies.

Commercial Suppliers and Product Specifications

[1--13Cgal]Lactose Monohydrate is available from several reputable suppliers specializing in
isotopically labeled compounds for research purposes. The quality and specifications of the
product can vary between suppliers, making it essential for researchers to consider these
details when selecting a product for their specific application.

Below is a summary of key quantitative data from various commercial suppliers. Please note
that for some suppliers, specific data for [1--13Cgal]Lactose Monohydrate was not readily
available and data for a closely related product, D-Lactose-[glucose-13Cs] monohydrate, is
provided for comparison. Researchers are advised to request a certificate of analysis (CoA)
from their chosen supplier for the most accurate and lot-specific information.
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Synthesis of [1-3*Cgal]Lactose Monohydrate

The synthesis of isotopically labeled sugars like [1-13Cgal]Lactose Monohydrate is a multi-step

process that requires careful control of chemical reactions to ensure the specific incorporation

of the 13C isotope at the desired position. A general approach for the synthesis of D-Galactose-
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1-13C, a precursor for [1-13Cgal]Lactose, starts with a 3C-labeled starting material such as
nitromethane-13C.[3]

Below is a generalized workflow for the synthesis of [1-13Cgal]Lactose Monohydrate.
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General Synthesis Workflow of [1-13Cgal]Lactose Monohydrate
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'
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i
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'
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A generalized workflow for the synthesis of [1-13Cgal]Lactose Monohydrate.
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Experimental Protocols

[1-13Cgal]Lactose Monohydrate is a versatile tool in various analytical and metabolic studies. Its
primary application is as a tracer to follow the metabolic fate of the galactose moiety of lactose
or as an internal standard for the quantification of unlabeled lactose.

Quantification of Lactose in Dairy Products by UHPLC-
MS

This method utilizes [*3Ce]lactose monohydrate as an internal standard for the accurate
quantification of lactose in various dairy matrices. A similar principle applies when using [1-
13Cgal]Lactose Monohydrate.

Methodology:
o Standard Preparation:
o Prepare a stock solution of [1-13Cgal]Lactose Monohydrate in high-purity water.

o Prepare a series of calibration standards by serially diluting a stock solution of unlabeled
lactose monohydrate.

o Spike each calibration standard and sample with a fixed concentration of the [1-
13Cgal]Lactose Monohydrate internal standard solution.

e Sample Preparation:

o

Accurately weigh the dairy product sample into a volumetric flask.

[¢]

For solid samples, add an ethanol/water mixture. For liquid samples, add ethanol followed
by an ethanol/water mixture.

[¢]

Sonicate the mixture in a heated water bath (e.g., 60°C) for 25 minutes.

o

Precipitate proteins and fats using Carrez reagents 1 and 2.

[e]

Add acetonitrile to further precipitate interfering substances.
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[e]

Bring the solution to the final volume with an ethanol/water mixture.

(¢]

Centrifuge the sample to pellet the precipitate.

[¢]

Filter the supernatant through a 0.2 um syringe filter.

[¢]

Add the internal standard to the filtered sample extract.

e UHPLC-MS Analysis:

o UHPLC System: A high-performance liquid chromatography system capable of gradient
elution.

o Column: A suitable column for carbohydrate analysis, such as an amide-based column.

o Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g.,
ammonium hydroxide) is typically used.

o Mass Spectrometer: A mass spectrometer equipped with an electrospray ionization (ESI)
source operating in negative ion mode.

o Detection: Monitor the specific mass-to-charge ratios (m/z) for both unlabeled lactose and
[1-3Cgal]Lactose.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of unlabeled lactose to
the peak area of the [1-13Cgal]Lactose internal standard against the concentration of the
lactose standards.

o Quantify the amount of lactose in the samples by interpolating the peak area ratios from
the calibration curve.
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Experimental Workflow for Lactose Quantification by UHPLC-MS
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Workflow for quantifying lactose in dairy products using an internal standard.
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Metabolic Applications

A key application of [1-13Cgal]Lactose Monohydrate is in tracing the metabolic fate of galactose
in vivo. When ingested, lactose is hydrolyzed by the enzyme lactase in the small intestine into
glucose and galactose. The 13C label on the galactose moiety allows researchers to track its
absorption and subsequent incorporation into various metabolic pathways.

In Vivo Labeling of Human Milk Oligosaccharides
(HMOs)

Studies have shown that orally administered 13C-labeled galactose is absorbed and utilized by
the mammary gland for the synthesis of lactose and more complex human milk
oligosaccharides (HMOs).[4] This provides a powerful tool to study the biosynthesis of these
important components of human milk and their subsequent metabolic fate in infants.

The following diagram illustrates the metabolic pathway of the 3C label from ingested [1-

13Cgal]Lactose.
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Metabolic Fate of [1-13Cgal]Lactose in the Mammary Gland
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Simplified pathway of [1-13Cgal]Lactose metabolism in the mammary gland.
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Conclusion

[1-13Cgal]Lactose Monohydrate is an invaluable tool for researchers in the fields of food
science, nutrition, and drug development. Its use as an internal standard allows for the
accurate quantification of lactose, while its application as a metabolic tracer provides deep
insights into the complex pathways of carbohydrate metabolism. When selecting this
compound, researchers should carefully consider the purity and specifications offered by
different commercial suppliers to ensure the reliability and accuracy of their experimental
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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